Cas no 42732-49-0 (5-methylpyridin-3-ol)

5-Methylpyridin-3-ol is a heterocyclic organic compound featuring a pyridine ring substituted with a hydroxyl group at the 3-position and a methyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its hydroxyl group enables functionalization through etherification or esterification, while the methyl group enhances stability and influences electronic properties. The compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capability. High purity grades are available to ensure consistency in research and industrial applications. Proper handling is advised due to potential sensitivity to air and moisture.

5-methylpyridin-3-ol structure

Product Name:5-methylpyridin-3-ol

CAS No:42732-49-0

MF:C₆H₇NO

MW:109.125881433487

MDL:MFCD00661297

CID:55597

PubChem ID:224753

Update Time:2025-06-09

5-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-5-picoline
- 3-Hydroxy-5-methylpyridine
- 5-Methylpyridin-3-ol
- PS-9277
- AM803896
- RYJNCIGFPWGVPA-UHFFFAOYSA-N
- MB01362
- A23306
- W-202739
- AKOS005177549
- NSC-13518
- SY013073
- NSC13518
- MFCD00661297
- CS-W011284
- FT-0648580
- 5-Methyl-3-hydroxypyridine
- 5-Methyl-3-pyridol
- SCHEMBL177717
- 42732-49-0
- DTXSID00279633
- 5-methyl-3-hydroxy-pyridine
- 3-Hydroxy-5-methylpyridine; 5-Methyl-3-hydroxypyridine; 5-Methyl-3-pyridinol; NSC 13518; 3-Hydroxy-5-picoline; 5-Hydroxy-3-picoline
- STL448906
- BBL100070
- DB-006461
- 5-methylpyridin-3-ol
- MDL： MFCD00661297
- Inchi： 1S/C6H7NO/c1-5-2-6(8)4-7-3-5/h2-4,8H,1H3
- InChI Key： RYJNCIGFPWGVPA-UHFFFAOYSA-N
- SMILES： OC1=CN=CC(C)=C1

Computed Properties

Exact Mass: 109.05300
Monoisotopic Mass: 109.052764
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 74.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1
Surface Charge: 0
Tautomer Count: 6
XLogP3: 0.9

Experimental Properties

Color/Form: Pale yellow crystals
Density: 1.12
Melting Point: 136-140℃
Boiling Point: 317.3℃ at 760 mmHg
Flash Point: 145.7℃
Refractive Index: 1.55
Water Partition Coefficient: Slightly soluble in water.
PSA: 33.12000
LogP: 1.09560

5-methylpyridin-3-ol Security Information

Symbol:
Signal Word：warning
Hazard Statement： H315,H319,H335
Warning Statement： P280g,P305
P351
P338
Safety Instruction： H315,H319,H335
Hazardous Material Identification：
Storage Condition：Store at 4°C,-4At ℃Store…Better

5-methylpyridin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024000067-5g	3-Hydroxy-5-methylpyridine	42732-49-0	97%	5g	$172.80	2023-09-01
Alichem	A024000067-10g	3-Hydroxy-5-methylpyridine	42732-49-0	97%	10g	$247.73	2023-09-01
Alichem	A024000067-25g	3-Hydroxy-5-methylpyridine	42732-49-0	97%	25g	$600.44	2023-09-01
Fluorochem	068405-1g	5-Methylpyridin-3-ol	42732-49-0	97%	1g	￡41.00	2022-03-01
Fluorochem	068405-5g	5-Methylpyridin-3-ol	42732-49-0	97%	5g	￡154.00	2022-03-01
Fluorochem	068405-25g	5-Methylpyridin-3-ol	42732-49-0	97%	25g	￡514.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DM955-200mg	5-methylpyridin-3-ol	42732-49-0	98%	200mg	110.0CNY	2021-08-04
TRC	M327055-100mg	5-Methylpyridin-3-ol	42732-49-0		100mg	$ 69.00	2023-09-07
TRC	M327055-250 mg	5-Methylpyridin-3-ol	42732-49-0		250MG	65.00	2021-07-28
TRC	M327055-1 g	5-Methylpyridin-3-ol	42732-49-0		1g	85.00	2021-07-28